molecular formula C12H6Cl2FNO2 B8516954 2-(2,4-Dichlorophenyl)-4-fluoro-1-nitrobenzene

2-(2,4-Dichlorophenyl)-4-fluoro-1-nitrobenzene

Cat. No. B8516954
M. Wt: 286.08 g/mol
InChI Key: ZQSGHGPMBRLBKQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2,4-Dichlorophenyl)-4-fluoro-1-nitrobenzene is a useful research compound. Its molecular formula is C12H6Cl2FNO2 and its molecular weight is 286.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-Dichlorophenyl)-4-fluoro-1-nitrobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-Dichlorophenyl)-4-fluoro-1-nitrobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H6Cl2FNO2

Molecular Weight

286.08 g/mol

IUPAC Name

2-(2,4-dichlorophenyl)-4-fluoro-1-nitrobenzene

InChI

InChI=1S/C12H6Cl2FNO2/c13-7-1-3-9(11(14)5-7)10-6-8(15)2-4-12(10)16(17)18/h1-6H

InChI Key

ZQSGHGPMBRLBKQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)C2=C(C=C(C=C2)Cl)Cl)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture containing 1-bromo 5-fluoro 2-nitrobenzene (1 g, 4.5 mmol), 2,4-dichloro benzeneboronicacid (907 mg, 4.7 mmol), sodiumcarbonate (1.44 g, 13.5 mmol) in benzene and 3 ml of water was purged with nitrogen for 30 mins. Tetrakis(triphenylphosphine)-palladium(0) (264 mgs, 0.2 mmol) was added to the mixture and was heated to 75° C. overnight. The reaction mixture was partitioned between ethyl acetate and water. Organic layer was separated and washed with brine, dried (MgSO4), filtered and concentrated in vacuo to give a brown solid which was recrystallized to give 1 g (yield, 80%) of white solid. The product gave satisfactory NMR.
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
907 mg
Type
reactant
Reaction Step One
Quantity
1.44 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Quantity
264 mg
Type
catalyst
Reaction Step Two

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